Cas no 1052539-34-0 (1-{4-(Trifluoromethyl)phenylmethyl}-1H-pyrazol-5-amine Hydrochloride)

• Product Name: 1-{4-(Trifluoromethyl)phenylmethyl}-1H-pyrazol-5-amine Hydrochloride
• CAS No: 1052539-34-0
• MF: C₁₁H₁₁ClF₃N₃
• MW: 277.67335152626
• CID: 3110697
• PubChem ID: 16266957
• Update Time: 2025-04-21

1-{4-(Trifluoromethyl)phenylmethyl}-1H-pyrazol-5-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)benzyl]-1H-pyrazol-5-amine hydrochloride
• 2-[[4-(trifluoromethyl)phenyl]methyl]pyrazol-3-amine;hydrochloride
• SCHEMBL22632987
• CS-0235170
• G33220
• 2-{[4-(TRIFLUOROMETHYL)PHENYL]METHYL}PYRAZOL-3-AMINE HYDROCHLORIDE
• DMWAWTWXQSMKCW-UHFFFAOYSA-N
• Z133624866
• EN300-15356
• 830-544-1
• 1052539-34-0
• 1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-amine hydrochloride
• 1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-aminehydrochloride
• 1-((4-(trifluoromethyl)phenyl)methyl)-1H-pyrazol-5-amine hydrochloride
• 1-{4-(Trifluoromethyl)phenylmethyl}-1H-pyrazol-5-amine Hydrochloride

• Inchi： 1S/C11H10F3N3.ClH/c12-11(13,14)9-3-1-8(2-4-9)7-17-10(15)5-6-16-17;/h1-6H,7,15H2;1H
• InChI Key： DMWAWTWXQSMKCW-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)CN1C(=CC=N1)N)(F)F

Computed Properties

• Exact Mass: 277.0593595Da
• Monoisotopic Mass: 277.0593595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

1-{4-(Trifluoromethyl)phenylmethyl}-1H-pyrazol-5-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)